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Compound of Interest

N-Cbz-L-phenylalanine 4-
Compound Name:
nitroanilide

Cat. No.: B13394969

Get Quote

N-Cbz-L-phenylalanine 4-nitroanilide, also known as N-benzyloxycarbonyl-L-phenylalanine

p-nitrophenyl ester, is a synthetic molecule specifically engineered for sensitive and continuous
monitoring of protease activity. Its molecular structure incorporates a chymotrypsin-specific L-
phenylalanine residue, an N-terminal protecting group (carbobenzoxy, Cbz), and a p-
nitroanilide (pNA) chromophore. The cleavage of the amide bond between phenylalanine and
p-nitroaniline by a protease releases the yellow-colored p-nitroaniline, which can be quantified
spectrophotometrically.

A summary of its key quantitative data is presented below for easy reference.
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Property Value Source(s)
CAS Number 2578-84-9 [1]
Molecular Weight 420.41 g/mol [1]
Molecular Formula C23H20N206 [1]
Melting Point 128 °C [1]
Appearance White to off-white powder [2]
Storage Temperature -15°C [1]

Principle of Application: A Chromogenic Substrate
for Protease Kinetics

The primary application of N-Cbz-L-phenylalanine 4-nitroanilide is in the field of enzymology,
where it serves as a reliable substrate for determining the activity of chymotrypsin and other
proteases with similar substrate specificity.[3] The enzymatic reaction is based on the
hydrolysis of the amide bond, which liberates p-nitroaniline.

The liberated p-nitroaniline has a distinct yellow color in solution and a maximum absorbance
at approximately 405 nm.[4] This property allows for the continuous monitoring of the
enzymatic reaction in real-time using a spectrophotometer or a microplate reader. The rate of
increase in absorbance at 405 nm is directly proportional to the rate of substrate hydrolysis
and, consequently, to the concentration of the active enzyme.

Mechanism of Enzymatic Hydrolysis

The hydrolysis of N-Cbz-L-phenylalanine 4-nitroanilide by a serine protease like
chymotrypsin follows a well-established two-step mechanism involving acylation and
deacylation.

o Acylation: The enzyme's active site serine residue attacks the carbonyl carbon of the
substrate's phenylalanine, forming a tetrahedral intermediate. This is followed by the
collapse of the intermediate, leading to the release of p-nitroaniline and the formation of an
acyl-enzyme intermediate.
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o Deacylation: A water molecule then attacks the acyl-enzyme intermediate, leading to the
formation of another tetrahedral intermediate. This intermediate subsequently collapses,
releasing the N-Cbz-L-phenylalanine and regenerating the free enzyme.

For many p-nitroanilide substrates, the acylation step (kz2) is the rate-limiting step of the
reaction.[5][6]

Experimental Protocol: Kinetic Analysis of
Chymotrypsin

This section provides a detailed, step-by-step methodology for performing a kinetic assay of
chymotrypsin using N-Cbz-L-phenylalanine 4-nitroanilide. The rationale behind key steps is
explained to ensure both procedural accuracy and a deep understanding of the assay's
principles.

Reagent Preparation

o Assay Buffer: 50 mM Tris-HCI, pH 8.0, containing 20 mM CacCl-.

o Causality: Tris buffer provides a stable pH environment optimal for chymotrypsin activity.
Calcium ions are essential for the stability and optimal conformation of chymotrypsin.

e Substrate Stock Solution: Prepare a 10 mM stock solution of N-Cbz-L-phenylalanine 4-
nitroanilide in a suitable organic solvent such as dimethyl sulfoxide (DMSO) or N,N-
dimethylformamide (DMF) due to its limited agueous solubility.

o Causality: A high-concentration stock solution in an organic solvent allows for minimal
addition to the aqueous assay buffer, thereby avoiding significant effects on enzyme
activity.

e Enzyme Solution: Prepare a stock solution of chymotrypsin in 1 mM HCI. Dilute the enzyme
to the desired working concentration in the assay buffer just before use.

o Causality: Storing chymotrypsin in dilute HCI maintains its stability. Dilution into the assay
buffer immediately before the experiment ensures optimal activity during the
measurement.
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Assay Procedure

The following workflow outlines the key steps for a typical chymotrypsin kinetic assay.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
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Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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